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Compound of Interest

Compound Name: Diethyl phosphonate

Cat. No.: B046648

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
diethyl phosphonate, with a specific focus on its boiling point and density. The information
herein is intended to support laboratory research, chemical synthesis, and drug development
activities where this compound is utilized.

Physical Properties of Diethyl Phosphonate

Diethyl phosphonate, also known as diethyl phosphite, is a colorless liquid organophosphorus
compound. It is a versatile reagent in organic synthesis.[1] An accurate understanding of its
physical properties is crucial for its proper handling, storage, and application in experimental
and manufacturing processes.

The boiling point and density of diethyl phosphonate have been reported under various
conditions. The following table summarizes these key physical constants from multiple sources.
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Physical Property Value Conditions Source(s)
Boiling Point 188 °C at 760 mmHg [2]
204.072 °C at 760 mmHg [3]

138 °C Not Specified [41[5]

60 °C at 6.0 mbar [6]

50-51 °C at 2 mmHg [11[7]

Density 1.072 g/mL at 25 °C [7]

1.08 g/mL Not Specified [8]

1.07 g/cm3 at 20/20 °C [2]

1.069 g/cm3 at 25 °C [4]

Experimental Protocols

Accurate determination of the physical properties of a substance like diethyl phosphonate is

fundamental in a laboratory setting. The following sections detail standard experimental

methodologies for measuring boiling point and density.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Method 1: Micro-Boiling Point Determination (Thiele Tube Method)

This method is suitable for small sample volumes.[9]

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating source (Bunsen burner or oil bath), and sample of diethyl phosphonate.

e Procedure:

o A small amount of diethyl phosphonate (approximately 0.5 mL) is placed into the small

test tube.
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o A capillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.[9]

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o The assembly is placed in a Thiele tube containing heating oil.
o The Thiele tube is gently heated, and the temperature is monitored.

o As the liquid heats, air trapped in the capillary tube will be expelled, followed by the vapor
of the liquid, which will be observed as a stream of bubbles.[10]

o The heating is discontinued, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the liquid is drawn back into the capillary
tube.[9]

Method 2: Simple Distillation

For larger sample volumes, a simple distillation apparatus can be used to determine the boiling
point.[11]

» Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and
the diethyl phosphonate sample.

e Procedure:
o The diethyl phosphonate is placed in the distillation flask.

o The distillation apparatus is assembled with the thermometer bulb positioned just below
the side arm of the distillation flask to accurately measure the temperature of the vapor.

o The liquid is heated to a gentle boil.

o The temperature is recorded when it stabilizes as the vapor condenses and collects in the
receiving flask. This stable temperature is the boiling point.[11]
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Density is defined as the mass of a substance per unit volume.
Method: Using a Graduated Cylinder and Balance
This is a straightforward method for determining the density of a liquid.[12]
o Apparatus: Graduated cylinder, electronic balance, and the diethyl phosphonate sample.
e Procedure:
o The mass of a clean, dry graduated cylinder is measured using an electronic balance.[12]

o A known volume of diethyl phosphonate is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[12]

o The combined mass of the graduated cylinder and the diethyl phosphonate is measured.

o The mass of the diethyl phosphonate is calculated by subtracting the mass of the empty
graduated cylinder from the combined mass.

[e]

The density is then calculated using the formula: Density = Mass / Volume.[13]

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the determination and reporting of the
physical properties of diethyl phosphonate.
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Workflow for Physical Property Determination of Diethyl Phosphonate
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Caption: Workflow for determining the physical properties of diethyl phosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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